![molecular formula C12H10Cl2FNO B2770036 3-Chloro-4-(4-fluorophenoxy)aniline hydrochloride CAS No. 1030009-77-8](/img/structure/B2770036.png)
3-Chloro-4-(4-fluorophenoxy)aniline hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-4-(4-fluorophenoxy)aniline hydrochloride is a chemical compound with the molecular formula C12H9ClFNO•HCl . It has a molecular weight of 274.12 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: C1=CC(=CC(=C1)F)OC2=C(C=C(C=C2)N)Cl.Cl . This notation provides a way to represent the structure using ASCII strings.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place under an inert atmosphere .Scientific Research Applications
Synthesis and Characterization
3-Chloro-4-(4-fluorophenoxy)aniline hydrochloride is a chemical compound that has been studied for its potential applications in various fields of scientific research. One key area of research involves the synthesis and characterization of this compound and its derivatives. For instance, studies have explored practical synthesis processes that feature robust methods with less waste burden, aiming for industrial production scalability. Such processes involve the condensation of specific chloromethyl compounds and nitrophenols, followed by reduction reactions to achieve high overall yields (Zhang Qingwen, 2011).
Catalytic and Environmental Applications
Research has also investigated the use of related compounds in catalytic and environmental applications. For example, superparamagnetic Fe3O4 nanoparticles have been synthesized and used as catalysts for the oxidative removal of phenolic and aniline compounds from aqueous solutions, demonstrating significant pollutant removal efficiency under specific conditions (Shengxiao Zhang et al., 2009).
Safety and Hazards
This compound is labeled as an irritant , indicating that it can cause irritation on contact with skin, eyes, or respiratory tract. It’s important to handle this compound with appropriate safety measures. For more detailed safety information, one should refer to its Material Safety Data Sheet (MSDS) .
Properties
IUPAC Name |
3-chloro-4-(4-fluorophenoxy)aniline;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFNO.ClH/c13-11-7-9(15)3-6-12(11)16-10-4-1-8(14)2-5-10;/h1-7H,15H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEOCUKWVKOKJAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)N)Cl)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.